molecular formula C31H54O3Si B032051 Methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate CAS No. 114011-35-7

Methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate

Cat. No. B032051
CAS RN: 114011-35-7
M. Wt: 502.8 g/mol
InChI Key: MGBFDWVTDWPAPD-MIXBDBMTSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to cyclopenta[a]phenanthrene has been explored in various studies. For instance, the synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene derivatives, which share structural similarities with the target compound, has been achieved through aromatization processes involving saturated rings C and D, leading to the discussion on the mechanism of such transformations (Coombs, 1966).

Molecular Structure Analysis

The molecular structure of cyclopenta[a]phenanthrene derivatives reveals a significant conformational aspect. For example, the structure of 17βH-Periplogenin, a compound with a similar skeleton, shows that the six-membered rings adopt chair conformations, and the cyclopentane ring exhibits an envelope conformation, highlighting the steric and electronic factors influencing molecular architecture (Zhang et al., 2012).

Chemical Reactions and Properties

Chemical reactions involving the tert-butyl(dimethyl)silyl group, as seen in various synthesis and transformation studies, highlight the reactivity and stability of such moieties. For instance, the intramolecular cyclization of compounds containing the tert-butyl(dimethyl)silyl group has been documented, providing insights into the synthetic versatility and potential reactivity pathways of these groups (Gimazetdinov et al., 2017).

Physical Properties Analysis

The physical properties of sterically congested cycloalkenes, including those similar to the target compound, have been synthesized and characterized. These studies offer insights into the strain within the molecule, influencing its physical behavior and reactivity. For instance, the synthesis of 1,2-di-tert-butyl-3,3,5,5-tetramethylcyclopentene and its analysis shed light on the strain and stability of such congested molecules (Ishii et al., 2000).

Chemical Properties Analysis

The chemical properties of compounds containing cyclopenta[a]phenanthrene skeletons and tert-butyl(dimethyl)silyl groups are influenced by their molecular structure. For example, the isomerization reactions catalyzed by RuClH(CO)(PPh3)3, involving compounds with tert-butyldiphenylsilyl groups, reveal the impact of molecular configuration on chemical reactivity and the potential for synthetic applications (Wakamatsu et al., 2000).

Scientific Research Applications

Steroidal Structural Investigations

17βH-Periplogenin (Zhang, Bao, Wu, Yu, & Li, 2012) :This research provides insight into the structural characteristics of a steroidal compound derived from Periploca sepium Bunge. The study reveals the molecular conformation and intermolecular interactions, contributing to the understanding of steroidal structures and their potential applications in various fields (Zhang, Bao, Wu, Yu, & Li, 2012).

Steroidal Derivatives as Androgen Biosynthesis Inhibitors

Androsterone Derivatives (Djigoué, Simard, Kenmogne, & Poirier, 2012) :This study examines androsterone derivatives, analyzing their steroidal structure and the orientation of their molecular components. The findings contribute to the understanding of the biological activity of steroidal compounds and their potential as therapeutic agents (Djigoué, Simard, Kenmogne, & Poirier, 2012).

Bioactive Triorganotin(IV) Derivatives

Synthesis of Bioactive Triorganotin(IV) Derivatives (Shaheen, Ali, Rosario, & Shah, 2014) :This paper discusses the synthesis and characterization of triorganotin(IV) derivatives of sodium deoxycholate, analyzing their structural properties and biological activities. Such studies are valuable for the development of novel compounds with potential pharmaceutical applications (Shaheen, Ali, Rosario, & Shah, 2014).

properties

IUPAC Name

methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C31H54O3Si/c1-21(10-15-28(32)33-7)25-13-14-26-24-12-11-22-20-23(34-35(8,9)29(2,3)4)16-18-30(22,5)27(24)17-19-31(25,26)6/h11,21,23-27H,10,12-20H2,1-9H3/t21-,23+,24+,25-,26+,27+,30+,31-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MGBFDWVTDWPAPD-MIXBDBMTSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O[Si](C)(C)C(C)(C)C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O[Si](C)(C)C(C)(C)C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C31H54O3Si
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

502.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Reactant of Route 2
Methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Reactant of Route 3
Methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Reactant of Route 4
Reactant of Route 4
Methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Reactant of Route 5
Reactant of Route 5
Methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Reactant of Route 6
Reactant of Route 6
Methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.